[4-(Methylamino)thian-4-yl]methanol hydrochloride

Specification

• CAS No.: 1311317-87-9
• Molecular Formula: C7H16ClNOS
• Molecular Weight: 197.73 g/mol
• IUPAC Name: [4-(methylamino)thian-4-yl]methanol;hydrochloride
• Standard InChI: InChI=1S/C7H15NOS.ClH/c1-8-7(6-9)2-4-10-5-3-7;/h8-9H,2-6H2,1H3;1H
• Standard InChI Key: VHQCPCYDDWYGBB-UHFFFAOYSA-N
• SMILES: CNC1(CCSCC1)CO.Cl
• Canonical SMILES: CNC1(CCSCC1)CO.Cl

Introduction

Chemical Properties and Structural Characteristics

[4-(Methylamino)thian-4-yl]methanol hydrochloride is identified by its CAS registry number 1311317-87-9, enabling precise tracking and identification in chemical databases and research literature. The compound has a molecular formula of C7H16ClNOS with a corresponding molecular weight of 197.73 g/mol. Its structure incorporates a six-membered heterocyclic thian ring (containing sulfur) with a methylamino group and a hydroxymethyl group both attached at the 4-position.

The structural composition of this compound features several key functional groups that contribute to its chemical properties:

• A thian ring system: A six-membered heterocyclic ring containing a sulfur atom

• A methylamino group (-NHCH3) at the 4-position of the thian ring

• A hydroxymethyl group (-CH2OH) also at the 4-position

• The hydrochloride salt form, which affects solubility and stability

The presence of both the methylamino group and hydroxymethyl group at the quaternary carbon center creates a unique molecular architecture that offers multiple sites for potential derivatization and chemical interactions. This architectural arrangement is particularly interesting for medicinal chemistry applications where specific spatial arrangements of functional groups can influence biological activity.

Parameter	Specification
Purity	Minimum 95%
Form	Solid (hydrochloride salt)
CAS Number	1311317-87-9
Molecular Formula	C7H16ClNOS
Molecular Weight	197.73 g/mol

Supplier	Quantity	Price (as of April 2025)
CymitQuimica	50 mg	716.00 €
CymitQuimica	500 mg	1,961.00 €

Estimated delivery times vary by supplier and region, with one example indicating delivery by June 3, 2025, for orders to the United States.

Related Compounds and Structural Analogs

The chemical class of thian derivatives includes various structural analogs that may share properties or synthetic relationships with [4-(Methylamino)thian-4-yl]methanol hydrochloride.

Structural Variations

Notable structural variations might include:

• (4-aminothian-4-yl)methanol - differs by lacking the methyl group on the amino function

• Compounds with alternative substituents at the 4-position

• Compounds with different heterocyclic ring systems but similar substitution patterns

Understanding the relationship between these structural analogs could provide insights into structure-activity relationships and guide future research directions.